Cas no 868067-72-5 (1-PIPERIDINECARBOXYLIC ACID, 3-(4-OXOBUTYL)-, 1,1-DIMETHYLETHYL ESTER)
1-Piperidinecarboxylic acid, 3-(4-oxobutyl)-, 1,1-dimethylethyl ester is a specialized organic compound featuring a piperidine core functionalized with a 4-oxobutyl group at the 3-position and a tert-butyl ester moiety. This structure makes it a valuable intermediate in synthetic organic chemistry, particularly for the preparation of pharmaceuticals and bioactive molecules. The tert-butyl ester group enhances stability and facilitates selective deprotection under mild conditions, while the ketone functionality offers versatility for further derivatization. Its well-defined reactivity profile and compatibility with various synthetic methodologies make it a practical choice for researchers developing complex nitrogen-containing compounds. The compound is typically handled under controlled conditions due to its sensitivity.
868067-72-5 structure
Product Name:1-PIPERIDINECARBOXYLIC ACID, 3-(4-OXOBUTYL)-, 1,1-DIMETHYLETHYL ESTER
CAS No:868067-72-5
MF:C14H25NO3
MW:255.353204488754
CID:3207185
PubChem ID:86078586
Update Time:2025-06-07
1-PIPERIDINECARBOXYLIC ACID, 3-(4-OXOBUTYL)-, 1,1-DIMETHYLETHYL ESTER Chemical and Physical Properties
Names and Identifiers
-
- 1-PIPERIDINECARBOXYLIC ACID, 3-(4-OXOBUTYL)-, 1,1-DIMETHYLETHYL ESTER
- EN300-1882555
- 868067-72-5
- tert-butyl 3-(4-oxobutyl)piperidine-1-carboxylate
-
- Inchi： 1S/C14H25NO3/c1-14(2,3)18-13(17)15-9-6-8-12(11-15)7-4-5-10-16/h10,12H,4-9,11H2,1-3H3
- InChI Key： ZMYLGVIELWGZSI-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N1CCCC(CCCC=O)C1)=O
Computed Properties
- Exact Mass: 255.18344366Da
- Monoisotopic Mass: 255.18344366Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 46.6Ų
1-PIPERIDINECARBOXYLIC ACID, 3-(4-OXOBUTYL)-, 1,1-DIMETHYLETHYL ESTER Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1882555-0.05g |
tert-butyl 3-(4-oxobutyl)piperidine-1-carboxylate |
868067-72-5 | 0.05g |
$1068.0 | 2023-06-01 | ||
| Enamine | EN300-1882555-0.1g |
tert-butyl 3-(4-oxobutyl)piperidine-1-carboxylate |
868067-72-5 | 0.1g |
$1119.0 | 2023-06-01 | ||
| Enamine | EN300-1882555-0.25g |
tert-butyl 3-(4-oxobutyl)piperidine-1-carboxylate |
868067-72-5 | 0.25g |
$1170.0 | 2023-06-01 | ||
| Enamine | EN300-1882555-0.5g |
tert-butyl 3-(4-oxobutyl)piperidine-1-carboxylate |
868067-72-5 | 0.5g |
$1221.0 | 2023-06-01 | ||
| Enamine | EN300-1882555-1.0g |
tert-butyl 3-(4-oxobutyl)piperidine-1-carboxylate |
868067-72-5 | 1g |
$1272.0 | 2023-06-01 | ||
| Enamine | EN300-1882555-2.5g |
tert-butyl 3-(4-oxobutyl)piperidine-1-carboxylate |
868067-72-5 | 2.5g |
$2492.0 | 2023-06-01 | ||
| Enamine | EN300-1882555-5.0g |
tert-butyl 3-(4-oxobutyl)piperidine-1-carboxylate |
868067-72-5 | 5g |
$3687.0 | 2023-06-01 | ||
| Enamine | EN300-1882555-10.0g |
tert-butyl 3-(4-oxobutyl)piperidine-1-carboxylate |
868067-72-5 | 10g |
$5467.0 | 2023-06-01 |
1-PIPERIDINECARBOXYLIC ACID, 3-(4-OXOBUTYL)-, 1,1-DIMETHYLETHYL ESTER Related Literature
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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